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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
Oxine-copper, also known as copper 8-quinolinolate or bis(8-quinolinolato)copper(II), is a

stable metal complex with the CAS number 10380-28-6. Historically, it has been recognized for

its potent, broad-spectrum antimicrobial properties, leading to its widespread use as a fungicide

and bactericide in agriculture and as a preservative for materials like wood, paper, and textiles.

[1] The biological activity of Oxine-copper stems from its multi-site mechanism of action,

primarily involving the chelation of essential metal ions, disruption of enzyme functions,

damage to cellular membranes, and denaturation of proteins and nucleic acids.[1] This guide

provides a comprehensive overview of the physicochemical properties, toxicological profile,

mechanism of action, and relevant experimental protocols for Oxine-copper, tailored for a

scientific audience.

Physicochemical Properties
Oxine-copper is a yellow-green to greenish-yellow crystalline powder.[2][3] It is notable for its

insolubility in water and most common organic solvents.[2][4] The compound's stability and low

solubility contribute to its persistence and efficacy as a protective fungicide.

Table 1: Physicochemical Properties of Oxine-Copper
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Property Value Source(s)

CAS Number 10380-28-6 [2]

Molecular Formula C₁₈H₁₂CuN₂O₂ [2]

Molecular Weight 351.85 g/mol [3]

Appearance
Yellow-green crystalline

solid/powder
[2][3]

Melting Point 240°C (decomposes) [3][4]

Decomposition Temp. 270°C [2][5]

Density 1.63 - 1.68 g/cm³ [2][3][4]

Water Solubility Insoluble / None [2][4][5]

LogP (Octanol/Water) 2.46 [2][5]

Mechanism of Action
The antimicrobial activity of Oxine-copper is not attributed to a single, specific target but rather

to a multi-pronged attack on microbial cells. This non-specific nature is a key factor in its

effectiveness against a wide range of fungal and bacterial pathogens.[1] The primary

mechanisms are detailed below.

Chelation of Metal Ions & Enzyme Disruption: The core mechanism involves the chelation of

essential metal ions within the microbial cell. The 8-hydroxyquinoline ligand is a powerful

chelating agent that can bind to metal ions that serve as critical cofactors for various

enzymes, thereby disrupting vital metabolic pathways.[1]

Cellular Membrane Damage: Oxine-copper compromises the integrity of cellular

membranes.[1] This leads to increased permeability, leakage of intracellular components,

and can induce lipid peroxidation, further damaging the membrane structure.

Protein Denaturation: The compound can interact with proteins, leading to their denaturation

and loss of function.[1] This non-specific interaction affects structural proteins and enzymes

alike.
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Nucleic Acid Damage: Oxine-copper has been shown to cause denaturation and damage to

DNA, interfering with replication and transcription processes essential for microbial survival

and proliferation.[1]
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Reactant Preparation

Reaction & Precipitation

Product Isolation

1. Dissolve Copper(II) Salt
in Water

3. Mix Solutions
with Stirring

2. Dissolve 8-Hydroxyquinoline
(in acidic or basic solution)

4. Adjust pH to 4.5-6.5

5. Heat (e.g., 80-100°C)
& Age Precipitate

6. Cool & Filter
Precipitate

7. Wash with
Deionized Water

8. Dry Product

Final Product:
Oxine-Copper Powder

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mhlw.go.jp [mhlw.go.jp]

2. Oxine-copper [sitem.herts.ac.uk]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. glsciences.com [glsciences.com]

To cite this document: BenchChem. [Oxine-Copper (CAS 10380-28-6): A Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143693#oxine-copper-cas-number-10380-28-6-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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